4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine

• IUPAC Name: 4,5,6,7-tetrahydro-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C7H10N2S/c8-5-1-2-6-7(3-5)10-4-9-6/h4-5H,1-3,8H2
• InChI Key: MLHMXNRCJFPJOB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(CC1N)SC=N2
• Molecular Formula: C7H10N2S
• DSSTOX Substance ID: DTXSID10669263
• Molecular Weight: 154.24 g/mol
• CAS RN: 70590-66-8

Description

4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine is a chemical compound that has been studied for its potential use as an inhibitor of bacterial DNA gyrase B (GyrB). It is a derivative of tetrahydrobenzo[d]thiazole.

Synthesis Analysis

The synthesis of this compound derivatives has been reported in several studies. These studies have used computer-aided structure-based optimization to design and synthesize new derivatives. In one study, three new DNA gyrase inhibitors were synthesized and tested, two of which exhibited significant inhibitory activity.

Molecular Structure Analysis

The molecular structure of this compound involves a tetrahydrobenzo[d]thiazole ring with an amine group at the 6-position. The InChI code for this compound is 1S/C10H16N2S.ClH/c1-2-5-11-8-3-4-9-10 (6-8)13-7-12-9;/h7-8,11H,2-6H2,1H3;1H.

Mechanism of Action

4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine derivatives act as inhibitors of bacterial DNA gyrase B (GyrB). DNA gyrase B is an enzyme that introduces negative supercoils (or relaxes positive supercoils) into DNA. Inhibiting this enzyme can prevent bacterial growth.

Future Directions

The future directions in the research of 4,5,6,7-Tetrahydrobenzo[d]thiazol-6-amine could involve the synthesis of new derivatives and testing their efficacy as inhibitors of other enzymes. The use of computer-aided structure-based optimization could be a promising approach in this regard.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 12.8 g (38.9 mmol) 4,5,6,7-tetrahydro-benzothiazole-2,6-diamine dihydrobromide in 220 mL concentrated aqueous hydrochloric acid at −30° C. is drop wise added 66.3 mL of an aqueous 1N solution nitrite over the course of 30 minutes. After further stirring for 1 hour at the same temperature 5.44 ml (52.5 mmol) of a 50% aqueous solution hypophosphoric acid is added. The reaction mixture is stored at 4° C. overnight. After having cooled down the solution again to −30° C. the mixture is slowly basified with 40% aqueous sodium hydroxide solution while temperature is kept at −30° C. The resulting mixture is warmed up to room temperature and extracted with Chloroform/Ethanol 5:1 (3×250 mL). The solution is dried over anhydrous sodium sulfate and concentrated in vacuum. The product obtained is chromatographically purified over silica gel, eluting with dichloromethane/methanol